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Compound of Interest

Compound Name: PV-1019

Cat. No.: B12389911

Essential Safety and Handling Guide for PV-1019

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of PV-1019, a potent and selective Chk2 inhibitor. The following procedural
guidance is intended to ensure the safe use of this compound in a laboratory setting.

Immediate Safety and Handling Protocols

While PV-1019 is not classified as a hazardous substance under REACH regulations, it is
imperative to follow standard laboratory safety procedures when handling this and any other
research chemical.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required when handling PV-1019 in solid or solution form. This
includes:
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Protective Equipment

Specification

Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes or
dust.

Hand Protection

Nitrile or latex gloves

Prevents skin contact.

Body Protection

Laboratory coat

Protects clothing and skin from

contamination.

Engineering Controls:

o Ventilation: Work with solid PV-1019 in a well-ventilated area or a chemical fume hood to

avoid inhalation of any fine particulates.

o Eyewash Station and Safety Shower: Ensure easy access to an eyewash station and safety

shower in case of accidental exposure.

General Handling Practices:

Quantitative Data

Avoid inhalation of dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Store PV-1019 in a tightly sealed container in a cool, dry place.

The following table summarizes key quantitative data for PV-1019.[1]
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Property Value

Synonyms NSC 744039

Molecular Formula C1sH17N703

Molecular Weight 379.37 g/mol

Appearance Pale yellow solid

Solubility Soluble in DMSO

Storage Temperature -20°C

In Vitro ICso (Chk2) 138 nM (in the presence of 10 uM ATP)

Experimental Protocols

The following are detailed methodologies for key experiments involving PV-1019, adapted from
Jobson, A.G., et al. (2009).

In Vitro Chk2 Kinase Assay:

o Prepare the Reaction Buffer: 20 mM HEPES (pH 7.5), 10 mM MgClz, 1 mM EGTA, 0.02%
Brij 35, 0.02 mg/mL BSA, 0.1 mM NasVOas, 2 mM DTT, and 1% DMSO.

o Prepare PV-1019 Stock Solution: Dissolve PV-1019 in DMSO to a concentration of 10 mM.
e Set up the Kinase Reaction:

o In a microcentrifuge tube, combine the reaction buffer, 200 ng of recombinant Chk2
enzyme, and 1 pg of histone H1 substrate.

o Add the desired concentration of PV-1019 or DMSO (vehicle control).
o Initiate the reaction by adding ATP (with [y-32P]ATP) to a final concentration of 10 yuM.
 Incubate: Incubate the reaction mixture at 30°C for 30 minutes.

» Stop the Reaction: Terminate the reaction by adding 4X Laemmli sample buffer.
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» Analyze: Separate the proteins by SDS-PAGE, and visualize the phosphorylated histone H1
by autoradiography.

Cell-Based Chk2 Autophosphorylation Assay:
o Cell Culture: Culture human cancer cells (e.g., U20S) in appropriate media and conditions.
e Treatment:

o Pre-treat cells with the desired concentrations of PV-1019 or DMSO for 1 hour.

o Induce DNA damage by treating the cells with a DNA-damaging agent (e.g., 10 uM
etoposide) for 1 hour.

e Cell Lysis:

o Wash the cells with ice-cold PBS.

o Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
o Western Blotting:

o Determine the protein concentration of the cell lysates.

o

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

[¢]

Probe the membrane with a primary antibody specific for phosphorylated Chk2 (Thr68).

[¢]

Use an antibody against total Chk2 as a loading control.

[e]

Visualize the protein bands using a secondary antibody conjugated to HRP and a
chemiluminescent substrate.

Operational and Disposal Plans
Storage:

e Solid Form: Store PV-1019 solid at -20°C in a tightly sealed container, protected from light
and moisture.
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e Stock Solutions: Prepare stock solutions in DMSO. Aliquot and store at -20°C. Avoid
repeated freeze-thaw cycles.

Disposal:

Dispose of PV-1019 and any contaminated materials as chemical waste in accordance with all
local, state, and federal regulations.

e Unused Solid Compound:

o Collect in a clearly labeled hazardous waste container.

o Do not mix with other chemical waste unless compatibility is confirmed.
» Contaminated Solutions:

o Collect all aqgueous and organic solutions containing PV-1019 in a designated, labeled
hazardous waste container.

o Do not dispose of solutions down the drain.
e Contaminated Labware:

o Dispose of contaminated disposable labware (e.g., pipette tips, tubes) in a designated
solid hazardous waste container.

o Decontaminate non-disposable glassware with a suitable solvent (e.g., ethanol or
acetone) and collect the rinse as hazardous waste.

Mandatory Visualizations

Chk2 Signaling Pathway Inhibition by PV-1019
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Caption: Inhibition of the Chk2 signaling pathway by PV-1019.

Experimental Workflow for Cell-Based Assay
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Caption: Workflow for assessing PV-1019 activity in cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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